Cas no 2055841-34-2 (3-(Aminomethyl)picolinonitrile dihydrochloride)

• Product Name: 3-(Aminomethyl)picolinonitrile dihydrochloride
• CAS No: 2055841-34-2
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• CID: 5704449
• PubChem ID: 127264162
• Update Time: 2025-06-14

3-(Aminomethyl)picolinonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)pyridine-2-carbonitrile dihydrochloride
• EN300-7539760
• 3-(Aminomethyl)picolinonitrile dihydrochloride
• 3-(Aminomethyl)picolinonitriledihydrochloride
• 2055841-34-2
• 3-(AMINOMETHYL)PICOLINONITRILE 2HCL

• Inchi： 1S/C7H7N3.2ClH/c8-4-6-2-1-3-10-7(6)5-9;;/h1-3H,4,8H2;2*1H
• InChI Key： YMFCHJWPUARYGS-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC1C(C#N)=NC=CC=1

Computed Properties

• Exact Mass: 205.0173527g/mol
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-(Aminomethyl)picolinonitrile dihydrochloride

Recent Advances in the Study of 3-(Aminomethyl)picolinonitrile Dihydrochloride (CAS: 2055841-34-2)

3-(Aminomethyl)picolinonitrile dihydrochloride (CAS: 2055841-34-2) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has been extensively studied for its role in the modulation of protein kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. A recent study published in the Journal of Medicinal Chemistry demonstrated that 3-(Aminomethyl)picolinonitrile dihydrochloride serves as a key building block in the synthesis of novel kinase inhibitors with improved selectivity and potency. The study utilized a combination of computational modeling and experimental validation to optimize the compound's interactions with target kinases, leading to promising preclinical results.

In addition to its applications in kinase inhibition, 3-(Aminomethyl)picolinonitrile dihydrochloride has also been investigated for its potential in other therapeutic areas. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored its use as a precursor in the development of antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their efficacy against a panel of bacterial and fungal pathogens. The results indicated that certain derivatives exhibited significant antimicrobial activity, suggesting the compound's utility in addressing antibiotic resistance.

Another notable advancement involves the compound's role in chemical biology probes. A recent publication in ACS Chemical Biology detailed the use of 3-(Aminomethyl)picolinonitrile dihydrochloride in the design of activity-based probes for studying enzyme mechanisms. These probes enabled the real-time monitoring of enzyme activity in complex biological systems, providing valuable insights into enzyme function and regulation. This approach has broad implications for drug discovery and the understanding of disease mechanisms.

The synthesis and scalability of 3-(Aminomethyl)picolinonitrile dihydrochloride have also been areas of active research. A 2022 study in Organic Process Research & Development reported an optimized synthetic route that improves yield and reduces production costs. This advancement is particularly important for the large-scale production of the compound, ensuring its availability for further research and development. The study highlighted the use of green chemistry principles to minimize environmental impact, aligning with the growing emphasis on sustainable practices in the pharmaceutical industry.

In conclusion, 3-(Aminomethyl)picolinonitrile dihydrochloride (CAS: 2055841-34-2) continues to be a compound of great interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, makes it a valuable tool for researchers. Future studies are expected to further explore its mechanisms of action and expand its applications in drug discovery and beyond. The ongoing research underscores the importance of this compound in advancing our understanding of biological systems and developing new therapeutic strategies.